2-[(4-iodobenzoyl)amino]benzamide

• IUPAC Name: 2-[(4-iodobenzoyl)amino]benzamide
• InChI: InChI=1S/C14H11IN2O2/c15-10-7-5-9(6-8-10)14(19)17-12-4-2-1-3-11(12)13(16)18/h1-8H,(H2,16,18)(H,17,19)
• InChI Key: ACJASHMNQKSFLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C14H11IN2O2
• Molecular Weight: 366.15 g/mol

Description

2-[(4-iodobenzoyl)amino]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biotechnology. This compound is also known as IBA or 4-Iodobenzoyl anthranilamide, and it is a derivative of anthranilic acid.

Mechanism of Action

The mechanism of action of IBA is not well understood. However, it is believed that it may exert its biological effects by interacting with specific cellular targets, such as enzymes or receptors, and modulating their activity.
Biochemical and Physiological Effects:
IBA has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that IBA can inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. IBA has also been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. In addition, IBA has been shown to possess antimicrobial activity against various bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of IBA is its ease of synthesis, which makes it readily available for use in various laboratory experiments. Additionally, IBA has been shown to exhibit a wide range of biological activities, making it a promising candidate for drug discovery and development. However, one of the limitations of IBA is its poor solubility in aqueous solutions, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of IBA. One area of research is the synthesis of novel IBA derivatives with enhanced biological activities. Another area of research is the elucidation of the mechanism of action of IBA, which could lead to the development of more targeted therapies. Additionally, the potential applications of IBA in biotechnology, such as in the development of biosensors or as a building block for the synthesis of functional materials, could also be explored.

Synthesis Methods

The synthesis of 2-[(4-iodobenzoyl)amino]benzamide involves the reaction of 4-iodobenzoic acid with anthranilic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation process, resulting in the formation of IBA.

Scientific Research Applications

IBA has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of IBA is in medicinal chemistry, where it is used as a building block for the synthesis of various bioactive compounds. IBA derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.